Tert-butyl 4-{[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H26FN3O4/c1-20(2,3)27-19(25)24-9-7-13(8-10-24)11-17-22-18(23-28-17)14-5-6-16(26-4)15(21)12-14/h5-6,12-13H,7-11H2,1-4H3
• InChI Key: ASOIPSFCJKWJAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC2=NC(=NO2)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C20H26FN3O4
• Molecular Weight: 391.4 g/mol

Description

Tert-butyl 4-{[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H26FN3O4 and its molecular weight is 391.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized through condensation reactions, involving carbamimide and 3-fluorobenzoic acid, among other steps. Its structure was confirmed via spectroscopic methods such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis, and further validated by single-crystal X-ray diffraction (XRD) data. These methods ensure the precise identification and characterization of the compound, laying the groundwork for its applications in material science and drug discovery (Sanjeevarayappa et al., 2015).

Biological Evaluation

The compound has been subjected to in vitro antibacterial and anthelmintic activity screenings. Despite showing poor antibacterial activity, it demonstrated moderate anthelmintic efficacy. These findings suggest potential applications in the development of new treatments for parasitic infections (Sanjeevarayappa et al., 2015).

Drug Metabolism and Pharmacokinetics

The compound's metabolic pathways have been explored in studies focusing on enzymatic C-demethylation. Such investigations are crucial for understanding its pharmacokinetics and optimizing its therapeutic potential, especially in the context of drug design and development (Yoo et al., 2008).

Crystal Structure Analysis

Crystal structure studies, including Hirshfeld surface analysis and density functional theory (DFT) calculations, have been conducted on derivatives of this compound. These studies provide insights into the molecular interactions and stability of the compound, which are vital for material science applications and the design of molecules with specific properties (Kumara et al., 2017).

Antioxidant Activity

Research into the antioxidant activity of related 1,3,4-oxadiazole derivatives has shown potential for these compounds in mitigating oxidative stress, suggesting a broader therapeutic application for the compound's structural class (Mallesha et al., 2014).